5-(4-Benzylpiperidin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzylpiperidin-1-yl)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C26H28N4O4S/c27-19-24-26(29-12-10-21(11-13-29)18-20-4-2-1-3-5-20)34-25(28-24)22-6-8-23(9-7-22)35(31,32)30-14-16-33-17-15-30/h1-9,21H,10-18H2
• InChI Key: QHNDCKSVUZTFJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=C(N=C(O3)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)C#N
• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol

Description

5-(4-Benzylpiperidin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Oxazole-4-carbonitriles and their derivatives have been synthesized through various methods, with studies detailing the formation of 5-alkylamino-1,3-oxazole-4-carbonitriles that contain substituents such as phthalimidoethyl or phthalimidopropyl at the oxazole ring. The chemical reactivity of these compounds with different agents, such as hydrazine hydrate, leads to the formation of new compounds, showcasing their versatile nature in synthetic chemistry (Chumachenko et al., 2014).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of oxazole-4-carbonitrile derivatives have been explored, indicating potential applications in medical research and pharmaceutical development. For instance, some derivatives have demonstrated good to moderate activities against various microorganisms, suggesting their utility in developing new antimicrobial agents (Bektaş et al., 2007). Additionally, compounds synthesized from oxazole-4-carbonitrile precursors have shown inhibitory effects on cancer cell proliferation, highlighting their potential in cancer therapy research (Jiu-Fu Lu et al., 2017).

Novel Synthetic Pathways

Research has also focused on developing new synthetic pathways to create oxazole-4-carbonitrile derivatives with varied functional groups, broadening the scope of their chemical and biological applications. These pathways enable the generation of compounds with specific structural features, which can be tailored for targeted scientific studies or therapeutic uses (Lemaire et al., 2015).